Cas no 88112-42-9 (5-Hexenenitrile, 6-(phenylsulfonyl)-)

• Product Name: 5-Hexenenitrile, 6-(phenylsulfonyl)-
• CAS No: 88112-42-9
• MF: C₁₂H₁₃NO₂S
• MW: 235.30212187767
• CID: 644643
• PubChem ID: 71410764
• Update Time: 2025-04-19

5-Hexenenitrile, 6-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Hexenenitrile, 6-(phenylsulfonyl)-
• 6-(benzenesulfonyl)hex-5-enenitrile
• DTXSID40830424
• 88112-42-9

• Inchi： 1S/C12H13NO2S/c13-10-6-1-2-7-11-16(14,15)12-8-4-3-5-9-12/h3-5,7-9,11H,1-2,6H2
• InChI Key： LLXXUAMTHJAXAE-UHFFFAOYSA-N
• SMILES： S(C=CCCCC#N)(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 235.06669983g/mol
• Monoisotopic Mass: 235.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 66.3Ų